Cas no 111888-47-2 (1-(2-nitrophenyl)isoquinoline)

1-(2-nitrophenyl)isoquinoline structure
1-(2-nitrophenyl)isoquinoline structure
Product Name:1-(2-nitrophenyl)isoquinoline
CAS No:111888-47-2
MF:C15H10N2O2
MW:250.252103328705
CID:2607538
PubChem ID:13803246
Update Time:2025-04-21

1-(2-nitrophenyl)isoquinoline Chemical and Physical Properties

Names and Identifiers

    • 1-(2-nitrophenyl)isoquinoline
    • DTXSID70549951
    • 1-(2-nitrophenyl) isoquinoline
    • 111888-47-2
    • DTXCID80500735
    • Inchi: 1S/C15H10N2O2/c18-17(19)14-8-4-3-7-13(14)15-12-6-2-1-5-11(12)9-10-16-15/h1-10H
    • InChI Key: LEDNZQKMGFTYHB-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C=CC=CC=1C1C2C=CC=CC=2C=CN=1)=O

Computed Properties

  • Exact Mass: 250.074227566Da
  • Monoisotopic Mass: 250.074227566Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 1
  • Complexity: 329
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 58.7Ų

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